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Compound of Interest

Compound Name: 3-Fluorophenylacetyl chloride

Cat. No.: B1338012

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 3-Fluorophenylacetyl chloride, a corrosive and water-reactive

compound. Following these procedural steps is critical for minimizing risk and ensuring

operational integrity.

Key Properties and Hazards

3-Fluorophenylacetyl chloride is a chemical that demands careful handling due to its

hazardous properties. It is crucial to be aware of its characteristics to manage it safely.

Property

Value

Molecular Formula

CsHeCIFO[1][2]

Molecular Weight 172.58 g/mol [1][3]
Boiling Point 217.2 £ 23.0 °C (Predicted)[1]
Density 1.278 + 0.06 g/cm3 (Predicted)[1][4]

Primary Hazards

Causes severe skin burns and eye damage.[5]
[6][7] May cause respiratory irritation.[3][4]
Reacts with water to form toxic and corrosive

fumes like hydrogen chloride.[6][8]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent any direct
contact with 3-Fluorophenylacetyl chloride.[3] All PPE should be inspected for integrity
before each use.

. Specifications and Best
Body Part Required PPE .
Practices

Goggles must provide a

] complete seal around the
Chemical safety goggles and )
Eyes/Face ) eyes. A face shield should be
face shield
worn over the goggles for

maximum protection.[8]

Nitrile, neoprene, or butyl
) ) rubber gloves are
Hands Chemical-resistant gloves )
recommended.[8] Dispose of

contaminated gloves after use.

) ) ) Wear suitable protective
Protective clothing / Chemical- ) )
Body clothing to prevent skin

resistant apron
contact.[4][9]

Use a respirator with
appropriate cartridges (e.g.,
type ABEK-P2) if working
Respiratory NIOSH (US) or CEN (EU) outside a fume hood or if
approved respirator ventilation is inadequate.[3]
Ensure proper fit and
maintenance of respiratory

equipment.[10]

Operational Plans: Handling and Disposal

A systematic approach to handling and disposal is critical for safety. The following protocols
provide step-by-step guidance.
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Standard Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[10] Work should be conducted in a well-ventilated area, preferably inside a
chemical fume hood.[4][10]

o Personal Protective Equipment: Don all required PPE as specified in the table above.

o Dispensing: Open and handle the container with care.[5] Use non-sparking tools to prevent
ignition.[4][9] Avoid creating aerosols or dust.[9]

o Reaction Setup: If used in a reaction, add the chemical slowly to the reaction mixture. Keep
the container tightly closed when not in use.[9]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly. Decontaminate
all equipment used.

o Storage: Store in a dry, cool, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents, strong bases, and alcohols.[4][10] The storage area should
be designated for corrosive materials.[10] Keep containers tightly closed to prevent contact
with moisture.[10]

Emergency Spill Response

In the event of a spill, immediate and correct action is necessary to contain the situation and
prevent exposure. The following workflow outlines the appropriate response.
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Spill Detected

Assess Spill Size & Risk

Minor Major

Minor Spill Major Spill

(Controllable) (Uncontrolled)

Alert personnel in the immediate area. Evacuate the laboratory immediately.
Don appropriate PPE. Alert others to evacuate.

: ;

Contain the spill with absorbent material
(e.g., vermiculite, dry sand).

/ :

Carefully collect absorbed material Contact Emergency Services
into a labeled, sealed container for hazardous waste. (e.g., EH&S, Fire Department).

! l

Provide details of the spill
to emergency responders.

Activate the nearest fire alarm.

Decontaminate the spill area.

l

Dispose of waste and contaminated PPE
according to regulations.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Waste Disposal Protocol
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Proper disposal is a critical final step to ensure safety and environmental compliance.

e Waste Segregation: Do not mix 3-Fluorophenylacetyl chloride waste with other waste
streams, especially agueous or combustible materials.

» Containerization: Collect all waste, including the chemical itself and any contaminated
materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed
container.[3] The container should be resistant to corrosion.

o Professional Disposal: Arrange for the disposal of the waste through a licensed professional
waste disposal service.[3] This material must be treated as hazardous waste and should not
be discarded down the drain or in regular trash.[3]

« Incineration: The recommended disposal method is often incineration in a chemical
incinerator equipped with an afterburner and scrubber.[3]

o Contaminated Packaging: Dispose of the original container as unused product unless it has
been properly decontaminated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-FLUOROPHENYLACETYL CHLORIDE | 458-04-8 [chemicalbook.com]

e 2. 3-FLUOROPHENYLACETYL CHLORIDE CAS#: 458-04-8 [m.chemicalbook.com]

» 3. capotchem.cn [capotchem.cn]

e 4. echemi.com [echemi.com]

e 5. aksci.com [aksci.com]

e 6. Fluoroacetyl chloride | C2H2CIFO | CID 9663 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 7. 4-Fluorophenylacetyl chloride | CBH6CIFO | CID 3744988 - PubChem

[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1338012?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.benchchem.com/product/b1338012?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9731446.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9731446_EN.htm
https://www.capotchem.cn/doc/viewmsds_458-04-8.html
https://www.echemi.com/produce/pr23112419127-3-fluorophenylacetyl-chloride.html
https://aksci.com/sds/0095BB_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoroacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorophenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorophenylacetyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

8. benchchem.com [benchchem.com]

9. chemicalbook.com [chemicalbook.com]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3-
Fluorophenylacetyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338012#personal-protective-equipment-for-
handling-3-fluorophenylacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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